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Compound of Interest

Compound Name: 3-Amino-5-bromophenol

Cat. No.: B177715

This technical guide provides a comprehensive overview of the chemical properties, structure,
and relevant methodologies for 3-Amino-5-bromophenol, tailored for researchers, scientists,
and professionals in drug development. This document summarizes key data, outlines general
experimental approaches, and presents the molecular structure as a foundation for further
research and application.

Chemical Properties and Structure

3-Amino-5-bromophenol is a substituted aromatic compound containing amino, hydroxyl, and
bromo functional groups. These groups confer its specific reactivity, making it a valuable
intermediate in organic synthesis.[1][2] It is primarily utilized as a building block in the creation
of more complex molecules, particularly in the pharmaceutical and agrochemical industries.[1]

[2]

Structural Information

The structural identity of 3-Amino-5-bromophenol is well-defined by its IUPAC name, SMILES
string, and InChlKey.
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Identifier Value

IUPAC Name 3-Amino-5-bromophenol

CAS Number 100367-38-2

Molecular Formula CeHsBrNO

SMILES OC1=CC(Br)=CC(N)=C1][3]

InChl Key MITPOGKUUPJAPC-UHFFFAOYSA-N[4]

Physicochemical Properties

The following table summarizes the known and predicted physicochemical properties of 3-
Amino-5-bromophenol. It is important to note that experimental data for several properties,
such as melting point, pKa, and solubility, are not widely available in the reviewed literature.
The provided boiling point and density are predicted values.

Property Value Source
Molecular Weight 188.02 g/mol [5]1[6]
Physical State Solid [3]
Melting Point Not Available [31[5]
Boiling Point (Predicted) 319.2 + 22.0 °C at 760 Torr [3]
Density (Predicted) 1.768 + 0.06 g/cm?3 [3]

pKa Not Available

Solubility Not Available [3][5]

N Room temperature, sealed in a
Storage Conditions ) [3]
dry environment

Chemical Structure Visualization

The chemical structure of 3-Amino-5-bromophenol is depicted below. The diagram illustrates
the meta-substitution pattern of the amino and bromo groups relative to the hydroxyl group on
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the benzene ring.

General Synthesis Workflow

Protection of Electrophilic Deprotection of
3-Aminophenol Amino Group Bromination Amino Group 3-Amino-5-bromophenoD
(e.g., Acetylation) (e.g., with NBS or Br2) (e.g., Acid/Base Hydrolysis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 3-Amino-5-bromophenol [myskinrecipes.com]
e 2. benchchem.com [benchchem.com]
» 3. hoffmanchemicals.com [hoffmanchemicals.com]

e 4. 3-Amino-5-bromophenol | C6H6BrNO | CID 18388272 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 5. 3-Amino-5-bromophenol [srdpharma.com]

e 6. CN102060717B - The synthetic method of the bromophenol of 3 amino 4 - Google Patents
[patents.google.com]

 To cite this document: BenchChem. [3-Amino-5-bromophenol: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b177715#3-amino-5-bromophenol-chemical-
properties-and-structure]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b177715?utm_src=pdf-body-img
https://www.benchchem.com/product/b177715?utm_src=pdf-custom-synthesis
https://www.myskinrecipes.com/shop/en/aniline-derivatives/139164-3-amino-5-bromophenol.html
https://www.benchchem.com/pdf/Screening_for_Biological_Activity_of_Bromophenol_Derivatives_Application_Notes_and_Protocols.pdf
https://hoffmanchemicals.com/products/3-amino-5-bromophenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-5-bromophenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-5-bromophenol
https://www.srdpharma.com/products/3-Amino-5-bromophenol-view-7095
https://patents.google.com/patent/CN102060717B/en
https://patents.google.com/patent/CN102060717B/en
https://www.benchchem.com/product/b177715#3-amino-5-bromophenol-chemical-properties-and-structure
https://www.benchchem.com/product/b177715#3-amino-5-bromophenol-chemical-properties-and-structure
https://www.benchchem.com/product/b177715#3-amino-5-bromophenol-chemical-properties-and-structure
https://www.benchchem.com/product/b177715#3-amino-5-bromophenol-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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